Cas no 52948-12-6 (BENZOIC ACID, 4-CHLORO-2-MERCAPTO-, METHYL ESTER)

• Product Name: BENZOIC ACID, 4-CHLORO-2-MERCAPTO-, METHYL ESTER
• CAS No: 52948-12-6
• MF: C₈H₇ClO₂S
• MW: 202.657980203629
• CID: 3389053
• PubChem ID: 15657124
• Update Time: 2025-08-01

BENZOIC ACID, 4-CHLORO-2-MERCAPTO-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 4-CHLORO-2-MERCAPTO-, METHYL ESTER
• methyl4-chloro-2-sulfanylbenzoate
• 847-682-3
• AKOS020990083
• methyl 4-chloro-2-sulfanylbenzoate
• SCHEMBL4071409
• 52948-12-6
• HSIGYOXIBAWNGO-UHFFFAOYSA-N
• AT20785
• 4-Chloro-2-mercapto-benzoic acid methyl ester
• methyl 4-chlorothiosalicylate
• Methyl 4-chloro-2-mercaptobenzoate
• methyl 2-mercapto-4-chlorobenzoate
• EN300-365480

• Inchi： 1S/C8H7ClO2S/c1-11-8(10)6-3-2-5(9)4-7(6)12/h2-4,12H,1H3
• InChI Key： HSIGYOXIBAWNGO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)OC)=C(C=1)S

Computed Properties

• Exact Mass: 201.9855283g/mol
• Monoisotopic Mass: 201.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 27.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives